

A Comparative Guide to Constrained vs. Unconstrained Phenylalanine Analogs in Peptide Design

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (S)-2-Boc-3,4-dihydro-1H-isoquinoline-1-carboxylic acid

CAS No.: 151004-94-3

Cat. No.: B1294100

[Get Quote](#)

In the intricate world of peptide science and drug development, the strategic modification of amino acid residues is a cornerstone of innovation. Phenylalanine (Phe), with its bulky aromatic side chain, is frequently a critical component of a peptide's pharmacophore, mediating vital interactions with biological targets. However, the inherent conformational flexibility of native peptides often leads to challenges such as reduced receptor affinity and poor metabolic stability. This guide provides an in-depth comparative analysis of unconstrained and conformationally constrained phenylalanine analogs, offering researchers a framework for modulating peptide bioactivity, stability, and specificity. We will explore the causal relationships behind these modifications, supported by experimental data and detailed methodologies.


Part 1: The Principle of Conformational Control

The bioactivity of a peptide is intrinsically linked to its three-dimensional structure. A flexible peptide in solution exists as an ensemble of conformations, only one or a few of which may be "bioactive" — that is, shaped correctly to bind its target receptor or enzyme. A significant

amount of energy, known as the entropic penalty, is consumed to "freeze" the peptide into this specific conformation upon binding.

The central hypothesis of using constrained amino acids is to pre-organize the peptide into its bioactive fold.^{[1][2]} By reducing the peptide's flexibility, we lower this entropic cost, which can lead to a dramatic increase in binding affinity and receptor selectivity.^[3] Furthermore, many proteases recognize and cleave peptides in an extended conformation; constraining a peptide can mask these recognition sites, thereby enhancing its resistance to enzymatic degradation and prolonging its in-vivo half-life.^{[1][4]}

This relationship can be visualized as a logical flow from molecular properties to therapeutic potential.



[Click to download full resolution via product page](#)

Caption: The core principle of using constrained amino acids in peptide design.

Part 2: Unconstrained Analogs - The Baseline and Subtle Electronic Tuning

Unconstrained analogs are those that retain a high degree of rotational freedom in their side chains (defined by χ_1 and χ_2 torsional angles), similar to native phenylalanine. While they do not pre-organize the peptide backbone, they can be used to fine-tune electronic properties.

1. Phenylalanine (Phe): The Natural Benchmark The native Phe residue is conformationally flexible, allowing its phenyl group to adopt various orientations in space. This flexibility is a double-edged sword: it allows the peptide to adapt to a binding pocket, but it also contributes to the entropic penalty of binding and exposes the peptide backbone to proteolysis.

2. 4-Fluoro-Phenylalanine (4-F-Phe): Minimalist Steric Impact, Maximal Electronic Effect Substituting Phe with 4-F-Phe is a subtle modification that replaces a hydrogen atom with a highly electronegative fluorine atom. This change has a minimal steric impact but significantly alters the electronic properties of the aromatic ring.^[5] The fluorine atom can influence cation- π stacking, hydrogen bonding, and other non-covalent interactions that are crucial for peptide-receptor binding.^[5]

Case Study: Enhancing Opioid Receptor Affinity with 4-F-Phe in Biphalin Biphalin is a dimeric opioid peptide that binds to both μ - and δ -opioid receptors. Structure-activity studies have shown that replacing the Phe residues at the 4 and 4' positions with 4-F-Phe markedly enhances binding affinity.^[5]

Compound	Modification	μ -Opioid Receptor Ki (nM)	δ -Opioid Receptor Ki (nM)
Native Biphalin	Phenylalanine at 4,4'	0.25	0.11
4-F-Phe Biphalin	4-Fluoro-Phenylalanine at 4,4'	0.13	0.03

Data adapted from
BenchChem's guide
on 4-Fluoro-
phenylalanine.[\[5\]](#)

This data clearly demonstrates that an unconstrained analog can significantly boost potency, likely by optimizing electronic interactions within the receptor's binding pocket without forcing a rigid conformation.

Part 3: Constrained Analogs - The Power of Rigidity

Constrained analogs impose significant structural limitations on the peptide, either at the side chain, the backbone, or both. This strategy is a powerful tool for locking a peptide into its bioactive shape.

1. α -Methyl-Phenylalanine (α -MePhe): Steric Shielding and Helix Induction Introducing a methyl group at the α -carbon of phenylalanine creates α -MePhe. This modification has two profound effects:

- **Backbone Constraint:** The steric bulk of the methyl group restricts the allowable values of the phi (ϕ) and psi (ψ) backbone dihedral angles, often promoting the formation of helical (α - or 3_{10} -helix) secondary structures.[\[6\]](#)
- **Proteolytic Resistance:** The α -methyl group acts as a steric shield, physically blocking the approach of proteases to the adjacent peptide bonds, thereby dramatically increasing the peptide's metabolic stability.[\[4\]](#)[\[6\]](#)

α -MePhe is an artificial amino acid and a derivative of amphetamine.[\[7\]](#) It acts as a tyrosine hydroxylase inhibitor, which can lead to the depletion of catecholamine neurotransmitters.[\[7\]](#)

2. 1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (Tic): Side-Chain Cyclization for Extreme Rigidity Tic is a highly constrained Phe analog where the side chain is cyclized back to the backbone amide nitrogen.^{[8][9]} This bicyclic structure severely restricts the χ_1 and χ_2 torsional angles, effectively locking the orientation of the aromatic ring relative to the peptide backbone.^{[10][11]} Tic is considered a powerful tool for mapping the bioactive conformation of a peptide and is often used to design highly potent and selective ligands.^{[12][13][14]}

Case Study: Potency Enhancement in Farnesyl Transferase Inhibitors with Tic Farnesyl transferase (FTase) is a key enzyme in cellular signaling pathways and a target for anti-cancer drugs. A tetrapeptide, Cys-Val-Phe-Met, was identified as a potent inhibitor. By replacing the flexible Phe residue with the rigid Tic analog, researchers achieved a significant boost in inhibitory activity.^[8]

Compound	Modification	FTase Inhibition IC ₅₀ (nM)
Peptide 43	Contains Phenylalanine	5.0
Peptide 44	Phe replaced with Tic	0.5
Data sourced from Zhang et al. (2010). ^[8]		


This tenfold increase in potency underscores the benefit of pre-organizing the pharmacophore into its optimal binding conformation using a constrained analog like Tic.

Comparative Summary

Feature	Phenylalanine (Phe)	α -Methyl-Phenylalanine (α -MePhe)	Tic
Primary Constraint	None (Flexible)	Steric hindrance at C α ; restricts ϕ , ψ angles	Side-chain cyclization; restricts χ_1 , χ_2 angles
Conformational Freedom	High	Low	Very Low
Typical Impact on Affinity	Baseline	Can increase by promoting helical pre-organization	Can significantly increase by locking in bioactive side-chain conformation
Proteolytic Stability	Low	High	Moderate to High
Primary Application	Natural sequence baseline	Enhancing stability, inducing helicity	Maximizing potency and selectivity, conformational mapping

Part 4: Experimental Design and Protocols

A systematic comparison of phenylalanine analogs requires a robust experimental workflow encompassing design, synthesis, and evaluation.



[Click to download full resolution via product page](#)

Caption: A typical workflow for comparing peptide analogs.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a standard method for synthesizing peptides incorporating natural or unnatural amino acids using Fmoc chemistry.^{[15][16]}

Objective: To synthesize a target peptide on a solid support resin.

Materials:

- Fmoc-Rink Amide MBHA resin
- Fmoc-protected amino acids (including Phe analogs)
- Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)
- Base: DIEA (N,N-Diisopropylethylamine)
- Solvent: DMF (N,N-Dimethylformamide)
- Deprotection solution: 20% piperidine in DMF
- Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% water
- Diethyl ether

Procedure:

- Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.
- Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 5 minutes, then repeat for 15 minutes. Wash the resin thoroughly with DMF.
- Amino Acid Coupling:
 - In a separate vial, pre-activate the Fmoc-amino acid (3 eq.) with HBTU (3 eq.), HOBt (3 eq.), and DIEA (6 eq.) in DMF for 5 minutes.

- Add the activated amino acid solution to the resin.
- Agitate the reaction vessel for 1-2 hours at room temperature.
- Wash the resin thoroughly with DMF.
- Repeat: Repeat steps 2 and 3 for each amino acid in the peptide sequence.
- Cleavage and Deprotection: After the final amino acid is coupled, wash the resin with dichloromethane (DCM) and dry it. Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.
- Precipitation and Purification: Precipitate the crude peptide by adding cold diethyl ether. Centrifuge to collect the peptide pellet. Purify the peptide using reverse-phase HPLC.
- Verification: Confirm the mass of the purified peptide using Mass Spectrometry (MS).

Causality: The use of Fmoc as a temporary protecting group for the N-terminus allows for sequential addition of amino acids. Coupling agents like HBTU/HOBt facilitate the formation of the amide bond with high efficiency. The final cleavage with a strong acid like TFA removes all protecting groups and releases the desired peptide.

Protocol 2: Proteolytic Stability Assay

Objective: To compare the stability of a Phe-containing peptide versus its analog in the presence of a protease.

Materials:

- Purified peptides (Phe-peptide and analog-peptide)
- Protease solution (e.g., Trypsin or Proteinase K in appropriate buffer)
- Reaction buffer (e.g., Phosphate-buffered saline, pH 7.4)
- Quenching solution (e.g., 10% TFA)
- HPLC system

Procedure:

- **Preparation:** Prepare stock solutions of the peptides at a known concentration (e.g., 1 mg/mL) in the reaction buffer.
- **Reaction Initiation:** In a microcentrifuge tube, mix the peptide solution with the protease solution at a specific enzyme:substrate ratio (e.g., 1:100 w/w).
- **Time Points:** Incubate the reaction at 37°C. At designated time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.
- **Quenching:** Immediately quench the enzymatic reaction by adding the aliquot to the quenching solution. This denatures the protease and stops the digestion.
- **HPLC Analysis:** Analyze each quenched time point sample by reverse-phase HPLC. Monitor the peak area of the intact (parent) peptide.
- **Data Analysis:** Plot the percentage of intact peptide remaining versus time. Calculate the half-life ($t_{1/2}$) for each peptide under these conditions.

Trustworthiness: This protocol is self-validating. The $t=0$ time point serves as the 100% control. A peptide known to be stable can be used as a positive control, and a highly labile peptide can serve as a negative control to ensure the enzyme is active.

Protocol 3: Conformational Analysis by Circular Dichroism (CD) Spectroscopy

Objective: To assess the secondary structure of peptides in solution.

Materials:

- Purified peptides
- Spectroscopy-grade solvents (e.g., water, phosphate buffer, or membrane-mimicking solvents like trifluoroethanol (TFE) or SDS micelles)
- CD Spectropolarimeter

Procedure:

- **Sample Preparation:** Prepare peptide solutions at a concentration of approximately 25-50 μM in the desired solvent.
- **Instrument Setup:** Set up the CD spectropolarimeter to scan in the far-UV region (typically 190-260 nm).
- **Blank Measurement:** Record a spectrum of the solvent alone to serve as a baseline.
- **Sample Measurement:** Record the CD spectrum of the peptide sample.
- **Data Processing:** Subtract the blank spectrum from the sample spectrum. Convert the raw data (ellipticity) to Mean Residue Ellipticity (MRE) to normalize for concentration and peptide length.
- **Interpretation:** Analyze the resulting spectrum. A characteristic α -helical structure will show strong negative bands around 222 nm and 208 nm and a positive band around 192 nm. A β -sheet structure shows a negative band around 218 nm. A random coil lacks distinct features.
[\[17\]](#)[\[18\]](#)

Causality: Chiral molecules, like peptides, absorb left- and right-circularly polarized light differently. This differential absorption, measured by CD spectroscopy, is highly sensitive to the peptide's secondary structure, providing a global snapshot of its conformation.[\[17\]](#)

Conclusion

The choice between an unconstrained and a constrained phenylalanine analog is a critical decision in peptide drug design. Unconstrained analogs like 4-F-Phe offer a subtle yet powerful method for tuning electronic interactions without overhauling the peptide's structure. In contrast, constrained analogs such as α -MePhe and Tic provide robust strategies for enhancing proteolytic stability and pre-organizing the peptide into a potent, high-affinity conformation. The strategic selection, guided by the principles of conformational control and validated by rigorous experimental protocols, empowers researchers to rationally design next-generation peptide therapeutics with superior pharmacological profiles.

References

- Zhang, Y., Fang, H., & Xu, W. (2010). Applications and Modifications of 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid (Tic) in Peptides and Peptidomimetics Design and Discovery. *Current Protein and Peptide Science*, 11(8), 752-758. [[Link](#)][[8](#)][[12](#)][[13](#)][[14](#)]
- Bentham Science Publishers. (2010). Applications and Modifications of 1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid (Tic) in Peptides and Peptidomimetics Design and Discovery. Bentham Science. [[Link](#)]
- Alvarez, M., et al. (2012). Solid-Phase Synthesis of Phenylalanine Containing Peptides Using a Traceless Triazene Linker. *The Journal of Organic Chemistry*, 77(23), 10739-10746. [[Link](#)][[15](#)][[16](#)]
- Bierzynski, A. (2001). Methods of peptide conformation studies. *Acta Biochimica Polonica*, 48(4), 1091-1099. [[Link](#)]
- Yeo, D. J., et al. (2015). One-Pot Synthesis of Alkynyl-Conjugated Phenylalanine Analogues for Peptide-Based Fluorescent Imaging. *Organic Letters*, 17(23), 5906-5909. [[Link](#)]
- Piras, M., et al. (2018). Conformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the χ -Space Control. *Molecules*, 23(9), 2349. [[Link](#)]
- Jo, H., et al. (2014). Side Chain Cyclized Aromatic Amino Acids: Great Tools as Local Constraints in Peptide and Peptidomimetic Design. *Journal of Medicinal Chemistry*, 57(18), 7475-7487. [[Link](#)]
- SciSpace. (2010). Applications and modifications of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) in peptides and peptidomimetics design and discovery. SciSpace. [[Link](#)]
- Zhang, Y., et al. (2010). Applications and modifications of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) in peptides and peptidomimetics design and discovery. *Current Protein & Peptide Science*, 11(8), 752-758. [[Link](#)]
- Dougherty, P. G., et al. (2019). Using Peptidomimetics and Constrained Peptides as Valuable Tools for Inhibiting Protein–Protein Interactions. *Molecules*, 24(19), 3564. [[Link](#)]
- D'Hondt, M., et al. (2024). Synthesis and interest in medicinal chemistry of β -phenylalanine derivatives (β -PAD): an update (2010–2022). *RSC Medicinal Chemistry*. [[Link](#)]

- Ruczyński, J., et al. (2007). Synthesis and evaluation of new endomorphin-2 analogues containing (Z)- α,β -didehydro-phenylalanine (Δ ZPhe) residues. *Journal of Peptide Science*, 13(9), 609-618. [\[Link\]](#)
- Iraj, S., et al. (2016). Synthesis of Novel Peptides Using Unusual Amino Acids. *Iranian Journal of Pharmaceutical Research*, 15(4), 779-789. [\[Link\]](#)
- Kaur, H., & Singh, G. (2018). Diversity-oriented synthesis of medicinally important 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) derivatives and higher analogs. *Organic & Biomolecular Chemistry*, 16(21), 3849-3867. [\[Link\]](#)
- Upert, G., et al. (2018). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. *Molecules*, 23(6), 1269. [\[Link\]](#)
- Valle, G., et al. (1992). Constrained phenylalanine analogues. Preferred conformation of the 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) residue. *International Journal of Peptide and Protein Research*, 40(3-4), 222-232. [\[Link\]](#)
- Roy, A., et al. (2024). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. *Chemical Reviews*. [\[Link\]](#)
- Singh, Y., et al. (2016). REVIEW ON PEPTIDOMIMETICS: A DRUG DESIGNING TOOL. *ResearchGate*. [\[Link\]](#)
- Tian, Y., et al. (2017). Peptide sequences and conformational analysis of the constrained peptides. *ResearchGate*. [\[Link\]](#)
- Drewniak-Świtalska, M., et al. (2021). Constrained beta-amino acid-containing miniproteins. *Organic & Biomolecular Chemistry*, 19(19), 4272-4278. [\[Link\]](#)
- BioKB. (n.d.). C-terminal constrained phenylalanine as a pharmacophoric unit in peptide-based proteasome inhibitors. *BioKB*. [\[Link\]](#)
- Hruby, V. J. (1982). Conformational restrictions of biologically active peptides via amino acid side chain groups. *Life Sciences*, 31(3), 189-199. [\[Link\]](#)

- Stazi, G., et al. (2018). C-terminal constrained phenylalanine as a pharmacophoric unit in peptide-based proteasome inhibitors. *Bioorganic & Medicinal Chemistry Letters*, 28(4), 749-753. [\[Link\]](#)
- MDPI. (n.d.). Conformationally Constrained Peptides. MDPI Encyclopedia. [\[Link\]](#)
- Werner, S., et al. (2023). Evaluation of peptide stabilities in the presence of proteinase K or trypsin by capillary electrophoresis. ResearchGate. [\[Link\]](#)
- Balaram, P. (1984). Proton NMR studies of peptide conformations. *Proceedings of the Indian Academy of Sciences - Chemical Sciences*, 93(5), 771-790. [\[Link\]](#)
- Wikipedia. (n.d.). α -Methylphenylalanine. Wikipedia. [\[Link\]](#)
- Chen, Y., et al. (2021). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. *Expert Opinion on Drug Discovery*, 16(10), 1181-1194. [\[Link\]](#)
- Alvarez, M., et al. (2012). Solid-phase synthesis of phenylalanine containing peptides using a traceless triazene linker. *The Journal of Organic Chemistry*. [\[Link\]](#)
- Vincenzi, M., et al. (2021). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. ResearchGate. [\[Link\]](#)
- Maity, S., et al. (2015). New peptide architectures through C–H activation stapling between tryptophan–phenylalanine/tyrosine residues. *Nature Communications*, 6, 7066. [\[Link\]](#)
- Jagannathan, N. R. (2010). NMR of peptides. ResearchGate. [\[Link\]](#)
- Vinogradov, A. A., & Yin, J. (2015). Getting in Shape: Controlling Peptide Bioactivity and Bioavailability Using Conformational Constraints. *ACS Chemical Biology*, 10(11), 2447-2459. [\[Link\]](#)
- Gibson, S. E., et al. (n.d.). Transition Metal Mediated Synthesis of Conformationally Constrained Phenylalanine Analogues and Their Applications. Imperial College London. [\[Link\]](#)

- Human Metabolome Database. (n.d.). α -Methylphenylalanine (HMDB0029223). HMDB. [\[Link\]](#)
- Taub, F., & Johnson, T. C. (1977). Effect of α -methylphenylalanine and phenylalanine on brain polyribosomes and protein synthesis. *Biochemical Journal*, 164(3), 577-583. [\[Link\]](#)
- Bailey, P. D., et al. (2001). Synthesis of conformationally constrained amino acid and peptide derivatives. *Journal of the Chemical Society, Perkin Transactions 1*, (23), 3245-3251. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/pmc/)
- 2. Conformationally Constrained Peptides | Encyclopedia MDPI [\[encyclopedia.pub\]](https://encyclopedia.pub/)
- 3. pubs.acs.org [\[pubs.acs.org\]](https://pubs.acs.org/)
- 4. Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/)
- 5. pdf.benchchem.com [\[pdf.benchchem.com\]](https://pdf.benchchem.com/)
- 6. pdf.benchchem.com [\[pdf.benchchem.com\]](https://pdf.benchchem.com/)
- 7. α -Methylphenylalanine - Wikipedia [\[en.wikipedia.org\]](https://en.wikipedia.org/)
- 8. ingentaconnect.com [\[ingentaconnect.com\]](https://ingentaconnect.com/)
- 9. Diversity-oriented synthesis of medicinally important 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) derivatives and higher analogs - Organic & Biomolecular Chemistry (RSC Publishing) [\[pubs.rsc.org\]](https://pubs.rsc.org/)
- 10. pubs.acs.org [\[pubs.acs.org\]](https://pubs.acs.org/)
- 11. Constrained phenylalanine analogues. Preferred conformation of the 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) residue [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/)
- 12. benthamdirect.com [\[benthamdirect.com\]](https://benthamdirect.com/)

- [13. Applications and modifications of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid \(Tic\) in peptides and peptidomimetics design and discovery. \(2010\) | Yingjie Zhang | 6 Citations \[scispace.com\]](#)
- [14. Applications and modifications of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid \(Tic\) in peptides and peptidomimetics design and discovery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. pubs.acs.org \[pubs.acs.org\]](#)
- [16. Solid-phase synthesis of phenylalanine containing peptides using a traceless triazene linker - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. abp.ptbioch.edu.pl \[abp.ptbioch.edu.pl\]](#)
- [18. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [A Comparative Guide to Constrained vs. Unconstrained Phenylalanine Analogs in Peptide Design]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1294100/docs#a-comparative-guide-to-constrained-vs-unconstrained-phenylalanine-analogs-in-peptide-design\]](https://www.benchchem.com/product/b1294100/docs#a-comparative-guide-to-constrained-vs-unconstrained-phenylalanine-analogs-in-peptide-design)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check